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Compound of Interest

4-CHLORO-5-METHYL-2-
Compound Name:

NITROPHENOL
CAS No.: 7147-89-9
Cat. No.: B1680323

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-5-methyl-2-nitrophenol is a substituted aromatic compound belonging to the class
of nitrophenols. Its chemical structure, featuring a phenol ring with chloro, methyl, and nitro
group substituents, makes it a molecule of interest in various chemical syntheses. This guide
provides a comprehensive overview of its chemical identity, synthesis, properties, and potential
applications, with a focus on its relevance to the research and drug development sectors.

Chemical Identity and Structure

The fundamental identification of 4-Chloro-5-methyl-2-nitrophenol is crucial for its accurate
use in research and synthesis.

e CAS Number: 7147-89-9[1][2][3]

¢ Molecular Formula: C7HeCINO3[1][2][3]
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e Molecular Weight: 187.58 g/mol [1][3]
e |[UPAC Name: 4-chloro-5-methyl-2-nitrophenol([3]
e Synonyms: 4-Chloro-6-nitro-m-cresol[1][2][3]

The structure of 4-Chloro-5-methyl-2-nitrophenol consists of a benzene ring substituted with
a hydroxyl group (-OH) at position 1, a nitro group (-NO2) at position 2, a chlorine atom (-Cl) at
position 4, and a methyl group (-CHs) at position 5.

Chemical Structure:

Synthesis and Manufacturing

While specific, detailed industrial synthesis protocols for 4-Chloro-5-methyl-2-nitrophenol are
not extensively published in readily available literature, a general approach can be inferred
from related chemical syntheses. A plausible synthetic route involves the nitration of 4-chloro-5-
methylphenol.

A patented process for a structurally similar compound, 4-chloro-2-methyl-5-nitrophenol,
involves the nitration of a protected phenol, 4-chloro-2-methylphenylsulphonate, followed by
the removal of the protecting group.[4] This strategy is employed to direct the nitration to the
desired position on the aromatic ring.[4]

Conceptual Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 4-Chloro-5-
methyl-2-nitrophenol, based on common organic chemistry principles.

4-Chloro-5-methylphenol

Nitrating Agent
(e.g., HNO3/H2S04)

Purification
(Crystallization/Chromatography)

Nitration Reaction 4-Chloro-5-methyl-2-nitrophenol
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Caption: Conceptual workflow for the synthesis of 4-Chloro-5-methyl-2-nitrophenol.

Physicochemical and Spectroscopic Properties

Understanding the physicochemical and spectroscopic properties of 4-Chloro-5-methyl-2-
nitrophenol is essential for its handling, characterization, and application in experimental
settings.

Physicochemical Data

Property Value Source
Melting Point 132-134 °C [2]
Boiling Point 276.7 £ 35.0 °C (Predicted) [2]
) 1.4219 g/cm3 (Rough
Density ) [2]
Estimate)
LogP 2.93 [1]

8.05 £ 0.24 (Predicted for a
pKa N [5]
similar isomer)

Spectroscopic Data

While a comprehensive, publicly available dataset of NMR, IR, and Mass Spectrometry for 4-
Chloro-5-methyl-2-nitrophenol is limited, researchers can expect characteristic signals
corresponding to its functional groups:

» 'H NMR: Signals corresponding to the aromatic protons, the methyl protons, and the
hydroxyl proton. The chemical shifts and coupling constants would be influenced by the
electronic effects of the substituents.

e 13C NMR: Resonances for the carbon atoms of the benzene ring, with chemical shifts
influenced by the attached functional groups, and a signal for the methyl carbon.
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» IR Spectroscopy: Characteristic absorption bands for the O-H stretch of the phenol, C-H
stretches of the aromatic ring and methyl group, N-O stretches of the nitro group, and C-ClI
stretch.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound (187.58 g/mol ), along with a characteristic isotopic pattern due to the presence of
chlorine.[3]

Applications in Research and Drug Development

Substituted nitrophenols are valuable intermediates in organic synthesis. While specific
applications of 4-Chloro-5-methyl-2-nitrophenol in drug development are not widely
documented, its structural motifs are present in various biologically active molecules.

Potential areas of application include:

» Building Block in Organic Synthesis: It can serve as a starting material for the synthesis of
more complex molecules, including pharmaceutical intermediates and active pharmaceutical
ingredients (APIs). The nitro group can be reduced to an amine, and the phenolic hydroxyl
group can be derivatized, opening up a wide range of synthetic possibilities.

e Precursor for Dyes and Agrochemicals: Similar nitrophenol compounds are used in the
manufacturing of dyes, pigments, and agrochemicals.[6]

e Screening Libraries: As a substituted phenol, it could be included in screening libraries for
the discovery of new drug candidates. The combination of substituents offers a unique
electronic and steric profile that could be explored for interactions with biological targets.

Analytical Methods

The analysis of 4-Chloro-5-methyl-2-nitrophenol can be performed using standard analytical
techniques.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be used for the analysis of 4-Chloro-5-methyl-2-
nitrophenol.[1] A typical method would involve a C18 column with a mobile phase consisting of
a mixture of acetonitrile and water, with an acid modifier like phosphoric acid or formic acid for
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mass spectrometry compatibility.[1] This method is suitable for purity assessment and
pharmacokinetic studies.[1]

Safety, Handling, and Storage

Proper handling and storage of 4-Chloro-5-methyl-2-nitrophenol are crucial to ensure
laboratory safety.

Hazard Identification

e Health Hazards: This compound is irritating to the eyes, respiratory system, and skin.[2] It
may be harmful if swallowed, in contact with skin, or if inhaled.[7]

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[3][8]

Handling and Personal Protective Equipment (PPE)
e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]
o Personal Protective Equipment:

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[9]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[9]

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[3]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[3][9]

Conclusion

4-Chloro-5-methyl-2-nitrophenol is a chemical compound with a well-defined structure and
properties. While detailed application data in drug development is not extensive, its nature as a
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substituted nitrophenol makes it a potentially valuable intermediate for synthetic chemists in the
pharmaceutical and chemical industries. A thorough understanding of its synthesis, properties,
and safety precautions is essential for its effective and safe utilization in a research and
development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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